A photochromic system based on photochemical or thermal chelate exchange on Ru(phen)2L2+ (L = diimine or dinitrileligand)

Chemical Communications Pub Date: 2000-09-21 DOI: 10.1039/B004982O

Abstract

In the presence of a bidentate chelate containing two convergent nitrile groups, Ru(phen)2L2+ (L = sterically hindering aromatic diimine ligand; phen = 1,10-phenanthroline) undergoes a photochemical reaction leading to quantitative replacement of the diimine by the bis-nitrile ligand; the reverse reaction takes place upon heating, also quantitatively.

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